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Compound of Interest

Compound Name: L-Glucose-13C

Cat. No.: B15139900 Get Quote

Essential Safety and Handling Guide for L-Glucose-
¹³C
This guide provides crucial safety and logistical information for laboratory professionals,

including researchers, scientists, and drug development experts, who handle L-Glucose-¹³C.

The following procedural steps and operational plans are designed to ensure safe handling,

use, and disposal of this compound.

Personal Protective Equipment (PPE)
While L-Glucose-¹³C is not classified as a hazardous substance, adherence to standard

laboratory safety protocols is essential.[1] The toxicological properties of L-Glucose-¹³C have

not been fully investigated, so caution is advised.[1][2] The following table summarizes the

recommended personal protective equipment.
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PPE Category Item Specifications & Use

Hand Protection Disposable Nitrile Gloves

Minimum requirement for

incidental contact.[3] For tasks

with a higher risk of exposure,

consider double-gloving.[3]

Change gloves immediately if

contaminated.

Eye Protection
Safety Glasses with Side

Shields

Minimum requirement for

working with or around the

material.[3] Must be marked

with "Z87" to signify adherence

to ANSI Z87.1 standards.[3]

Face Protection Face Shield

Recommended in addition to

safety glasses or goggles

when there is a significant risk

of splashing, such as when

preparing solutions.[3][4]

Body Protection Laboratory Coat

A full-length lab coat is

required to protect skin and

clothing from potential

splashes.[4][5]

Foot Protection Closed-Toe Shoes
Required to prevent injury from

spills or dropped items.[5][6]

Respiratory Protection Dust Mask or Respirator

Required when handling the

solid form if dust is generated

and adequate ventilation is not

available.[7]

Operational Plan: Handling and Use
Adherence to a systematic workflow is critical for minimizing risk and ensuring the integrity of

experiments involving L-Glucose-¹³C.
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Pre-Handling Preparations
Hazard Assessment: Before beginning work, conduct a thorough risk assessment for the

entire experimental procedure.

Fume Hood: For procedures that may generate dust or aerosols, work within a properly

functioning chemical fume hood.[5]

Gather Materials: Ensure all necessary PPE, handling equipment (spatulas, weigh boats,

etc.), and waste containers are readily accessible.

Handling the Solid Compound
Don PPE: Put on all required personal protective equipment as outlined in the table above.

Weighing: Carefully weigh the desired amount of L-Glucose-¹³C. Avoid creating dust by

handling the powder gently.[8][9][10] If dust is generated, ensure adequate ventilation or use

respiratory protection.

Solution Preparation: If preparing a solution, add the solid to the solvent slowly to prevent

splashing. If using water as the solvent, the solution can be sterilized by filtration through a

0.22 µm filter.[11]

Experimental Workflow Diagram
The following diagram illustrates the standard workflow for handling L-Glucose-¹³C in a

laboratory setting.
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Workflow for handling L-Glucose-¹³C.
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Disposal Plan
Proper disposal of L-Glucose-¹³C and associated waste is crucial to maintain a safe laboratory

environment and comply with regulations.

Waste Segregation
Solid Waste: Unused L-Glucose-¹³C powder and contaminated items (e.g., weigh boats,

gloves, paper towels) should be collected in a designated, sealed container.

Liquid Waste: Aqueous solutions of L-Glucose-¹³C should be collected in a clearly labeled

waste container. Do not pour solutions down the drain unless permitted by local regulations.

[1]

Disposal Procedures
Labeling: All waste containers must be clearly labeled with their contents, including the

chemical name ("L-Glucose-¹³C Waste") and any solvents used.

Regulatory Compliance: Dispose of all waste in accordance with local, state, and federal

environmental regulations.[1][2] Consult your institution's Environmental Health and Safety

(EHS) office for specific guidance on chemical waste disposal.

Container Management: Do not mix different types of chemical waste. Ensure waste

containers are kept closed when not in use and are stored in a designated secondary

containment area.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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